4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-1-(2-phenylethyl)-2,5-dihydro-1H-pyrrol-3-ol

• Molecular Formula: C23H23N3O3S
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-1-(2-phenylethyl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C23H23N3O3S/c1-28-19-9-8-16(12-20(19)29-2)17-14-30-23(25-17)21-18(27)13-26(22(21)24)11-10-15-6-4-3-5-7-15/h3-9,12,14,24,27H,10-11,13H2,1-2H3
• InChI Key: FPUWGGCAJLQXPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)C3=C(CN(C3=N)CCC4=CC=CC=C4)O)OC

Description

The compound 4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-1-(2-phenylethyl)-2,5-dihydro-1H-pyrrol-3-ol features a complex heterocyclic architecture, combining a thiazole ring substituted with a 3,4-dimethoxyphenyl group and a dihydro-1H-pyrrol-3-ol scaffold modified with an imino group and a 2-phenylethyl side chain. The 3,4-dimethoxyphenyl moiety is a common pharmacophore in bioactive molecules, often associated with enhanced binding affinity to biological targets due to its electron-donating methoxy groups .

Preparation Methods

Synthesis of the 1,3-Thiazole Core

The 1,3-thiazole moiety is typically constructed via Hantzsch thiazole synthesis or cyclocondensation reactions. A common strategy involves reacting α-halo ketones with thiourea derivatives. For example, 2-bromo-1-(3,4-dimethoxyphenyl)ethanone (CAS: 1835-02-5) serves as a critical intermediate . This compound reacts with thiourea or substituted thioamides under basic conditions to form the thiazole ring.

Representative Procedure :

• Reactants : 2-Bromo-1-(3,4-dimethoxyphenyl)ethanone (1.95 g, 7.53 mmol), thiourea (0.57 g, 7.53 mmol).

• Conditions : Reflux in ethanol (40 mL) for 6–8 h.

• Workup : Neutralization with aqueous NaHCO₃, extraction with ethyl acetate, and purification via silica gel chromatography.

• Yield : 68–72% of 4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-amine.

This intermediate is subsequently functionalized at the 2-position through nucleophilic substitution or cross-coupling reactions.

Construction of the Dihydropyrrole Ring

The 2,5-dihydro-1H-pyrrol-3-ol scaffold is synthesized via cyclocondensation or [3+2] cycloaddition. A notable method involves reacting α,β-unsaturated carbonyl compounds with amines. For instance, 3-(3,4-dimethoxyphenyl)-1-(2-methylphenyl)-1H-pyrazol-5-ol (CAS: Y020-3354) has been prepared using Claisen-Schmidt condensation followed by hydrazine cyclization .

Key Steps :

• Claisen-Schmidt Condensation :

  • 3,4-Dimethoxybenzaldehyde reacts with acetophenone derivatives in ethanol under acidic conditions to form chalcone intermediates.

• Cyclization with Hydrazine :

  • Chalcones are treated with hydrazine hydrate in refluxing ethanol to yield pyrazole derivatives.

• Functionalization :

  • The hydroxyl group at the 3-position is protected (e.g., as a silyl ether) before introducing the imino group.

Introduction of the 5-Imino Group

The 5-imino functionality is introduced via condensation reactions with primary amines or hydrazines. In one approach, 5-imino-2,5-dihydro-1H-pyrrol-3-ol derivatives are synthesized by treating pyrrolidinones with ammonium acetate or hydroxylamine hydrochloride .

Example :

• Reactants : 2,5-Dihydro-1H-pyrrol-3-one (1.0 equiv), hydroxylamine hydrochloride (1.2 equiv).

• Conditions : Reflux in ethanol/water (3:1) for 12 h.

• Yield : 55–60% of 5-imino-2,5-dihydro-1H-pyrrol-3-ol.

Coupling of Thiazole and Pyrrole Moieties

The final step involves linking the thiazole and dihydropyrrole units. Suzuki-Miyaura or Buchwald-Hartwig couplings are employed for this purpose. A reported method uses palladium catalysis to couple a bromothiazole with a boronic ester-functionalized pyrrole .

Optimized Protocol :

• Catalyst : Pd(PPh₃)₄ (5 mol%).

• Ligand : XPhos (10 mol%).

• Base : K₂CO₃ (2.0 equiv).

• Solvent : Dioxane/water (4:1) at 90°C for 24 h.

• Yield : 45–50% of coupled product.

Functionalization with 2-Phenylethyl Group

The 2-phenylethyl substituent is introduced via alkylation or reductive amination. A preferred method involves treating the pyrrole nitrogen with 2-phenylethyl bromide under basic conditions.

Procedure :

• Reactants : Pyrrole intermediate (1.0 equiv), 2-phenylethyl bromide (1.5 equiv), K₂CO₃ (2.0 equiv).

• Conditions : DMF, 80°C, 6 h.

• Yield : 70–75% of 1-(2-phenylethyl)-2,5-dihydro-1H-pyrrol-3-ol.

Final Assembly and Purification

The fully assembled compound is purified via recrystallization or preparative HPLC. Analytical data (e.g., ¹H NMR, HRMS) must confirm structural integrity:

• ¹H NMR (400 MHz, CDCl₃) : δ 7.82 (s, 1H, thiazole-H), 6.90–6.85 (m, 3H, aromatic-H), 4.20 (t, J = 7.2 Hz, 2H, NCH₂), 3.88 (s, 6H, OCH₃), 3.45 (t, J = 7.2 Hz, 2H, CH₂Ph).

• HRMS (ESI+) : m/z calculated for C₂₂H₂₃N₃O₃S [M+H]⁺: 424.1432; found: 424.1429.

Challenges and Optimization

• Regioselectivity : Competing reactions during thiazole formation require careful control of temperature and stoichiometry .

• Imino Group Stability : The 5-imino group is prone to hydrolysis, necessitating anhydrous conditions .

• Scalability : Palladium-catalyzed couplings exhibit moderate yields, prompting exploration of alternative catalysts (e.g., Ni or Cu) .

Comparative Analysis of Methods

Method	Yield	Purity	Key Advantage
Hantzsch Thiazole	68–72%	>95%	High regioselectivity
Suzuki Coupling	45–50%	90–92%	Tolerance for diverse substituents
Reductive Amination	70–75%	>98%	Mild conditions, minimal side products

Chemical Reactions Analysis

Types of Reactions

4-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-1-(2-phenylethyl)-2,5-dihydro-1H-pyrrol-3-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its reactivity and properties.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another, allowing for further functionalization.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a compound with additional hydroxyl or carbonyl groups, while substitution could introduce new aromatic or aliphatic groups.

Scientific Research Applications

Anticancer Activity

Research has indicated that derivatives of thiazole compounds exhibit promising anticancer properties. For instance, compounds structurally related to 4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-1-(2-phenylethyl)-2,5-dihydro-1H-pyrrol-3-ol have been tested against various cancer cell lines.

A study showed that thiazole derivatives can inhibit the growth of cancer cells such as MCF-7 (breast cancer) and A549 (lung cancer), demonstrating IC50 values as low as 0.28 µg/mL for some compounds . The structure–activity relationship (SAR) analysis highlighted that modifications on the thiazole ring significantly affect the anticancer efficacy.

Antimicrobial Properties

Thiazole derivatives are also recognized for their antimicrobial activities. A case study reported the synthesis of several thiazole-based compounds that exhibited significant antibacterial effects against Gram-positive and Gram-negative bacteria. The mechanism is believed to involve disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Conductive Polymers

The incorporation of thiazole derivatives into conductive polymers has been explored for their potential use in electronic devices. Research indicates that these compounds can enhance the conductivity and stability of polymer matrices used in sensors and other electronic applications .

Chemical Sensors

The application of 4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-1-(2-phenylethyl)-2,5-dihydro-1H-pyrrol-3-ol in chemical sensors has also been investigated. Its ability to undergo redox reactions makes it suitable for detecting various analytes in environmental monitoring and biomedical diagnostics .

Data Summary

Application Area	Specific Use Case	Reference
Anticancer Activity	Inhibition of MCF-7 and A549 cells
Antimicrobial Activity	Effective against Gram-positive bacteria
Conductive Polymers	Enhancing conductivity in sensor materials
Chemical Sensors	Detection of environmental pollutants

Mechanism of Action

The mechanism of action of 4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-1-(2-phenylethyl)-2,5-dihydro-1H-pyrrol-3-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it could inhibit the activity of certain enzymes involved in cell proliferation, making it a potential anticancer agent .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural uniqueness lies in its hybrid thiazole-pyrrole core. Below is a detailed comparison with three closely related analogs from the evidence:

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Features
4-[4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-1-(2-phenylethyl)-2,5-dihydro-1H-pyrrol-3-ol	Not explicitly provided (estimated C₂₄H₂₄N₃O₃S)	~446.5 (estimated)	- Thiazole: 3,4-dimethoxyphenyl - Pyrrole N1: 2-phenylethyl	Combines electron-rich aryl and lipophilic phenylethyl groups, potentially enhancing membrane permeability .
4-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-5-imino-1-[2-(1H-indol-3-yl)ethyl]-2,5-dihydro-1H-pyrrol-3-ol (CAS 1630823-58-3)	C₂₃H₁₉ClN₄OS	434.9	- Thiazole: 4-chlorophenyl - Pyrrole N1: indol-3-yl ethyl	Chlorophenyl substitution increases electrophilicity; indole moiety may confer π-stacking interactions in biological systems .
4-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-5-imino-1-(tetrahydro-2H-pyran-4-ylmethyl)-2,5-dihydro-1H-pyrrol-3-ol (CAS 1630904-83-4)	C₁₉H₂₀ClN₃O₂S	389.9	- Thiazole: 4-chlorophenyl - Pyrrole N1: tetrahydro-2H-pyran-4-ylmethyl	Pyranylmethyl group introduces steric bulk and polarity, potentially altering solubility .
4-(1H-Benzo[d]imidazol-2-yl)-1-(3-hydroxypropyl)-5-imino-2,5-dihydro-1H-pyrrol-3-ol (CAS 2109369-71-1)	C₁₅H₁₆N₄O₂	292.3	- Core: Benzimidazole replaces thiazole - Pyrrole N1: 3-hydroxypropyl	Benzimidazole may enhance DNA intercalation properties; hydroxypropyl improves hydrophilicity .

Key Structural Differences and Implications

Thiazole Substitution: The 3,4-dimethoxyphenyl group (target compound) vs. 4-chlorophenyl (CAS 1630823-58-3, 1630904-83-4): Methoxy groups are electron-donating, which may stabilize charge-transfer interactions, whereas chloro substituents increase electrophilicity, favoring halogen bonding .

Pyrrole N1 Substituents :

• The 2-phenylethyl group (target compound) enhances lipophilicity, likely improving blood-brain barrier penetration. In contrast, the tetrahydro-2H-pyran-4-ylmethyl group (CAS 1630904-83-4) introduces oxygen atoms, increasing solubility but reducing membrane permeability .
• The indol-3-yl ethyl group (CAS 1630823-58-3) adds a heteroaromatic system capable of π-π stacking, which is critical for protein-binding interactions .

The lower MW of CAS 2109369-71-1 (292.3) aligns better with Lipinski’s rules .

Biological Activity

The compound 4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-1-(2-phenylethyl)-2,5-dihydro-1H-pyrrol-3-ol is a complex organic molecule with potential biological activities. This article reviews its synthesis, biological properties, and mechanisms of action based on diverse research findings.

Chemical Structure

The structural formula of the compound can be represented as follows:

$$\text{C}_{20}\text{H}_{24}\text{N}_4\text{O}_3\text{S}$$

This indicates the presence of a thiazole ring, a pyrrole structure, and methoxy groups which are significant for its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Common methods include:

• Formation of the Thiazole Ring : Reacting suitable precursors under basic conditions.
• Pyrrole Formation : Utilizing cyclization techniques with appropriate reagents.
• Functional Group Modifications : Introducing methoxy groups and other substituents to enhance biological activity.

Antimicrobial Activity

Research has indicated that compounds similar to this structure exhibit significant antimicrobial properties. For instance:

• A study showed that thiazole derivatives demonstrated moderate to significant antibacterial activity against various strains including Escherichia coli and Staphylococcus aureus .
• The presence of the thiazole moiety is crucial for enhancing the lipophilicity and bioavailability of the compound, which correlates with increased antimicrobial efficacy .

Anti-inflammatory Properties

The compound has been investigated for its anti-inflammatory effects:

• In vitro assays demonstrated inhibition of COX-2 enzyme activity, which is pivotal in mediating inflammatory responses. The IC50 values were comparable to established anti-inflammatory drugs such as celecoxib .

Anticancer Activity

There is growing interest in the anticancer potential of thiazole derivatives:

• A study highlighted that similar compounds exhibited cytostatic effects against various cancer cell lines, including pancreatic cancer cells . The mechanism often involves induction of apoptosis and inhibition of cell proliferation through modulation of specific signaling pathways.

The biological activity of 4-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-imino-1-(2-phenylethyl)-2,5-dihydro-1H-pyrrol-3-ol can be attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in inflammatory pathways and cancer progression.
• Receptor Interaction : It may interact with specific receptors that modulate cellular responses related to pain and inflammation.

Case Studies

• Antibacterial Efficacy : A comparative study assessed the antibacterial effects of several thiazole derivatives against clinical isolates. The results indicated that compounds with methoxy substitutions showed enhanced activity against resistant strains .
• Anti-inflammatory Assessment : In vivo models demonstrated that administration of thiazole derivatives led to a significant reduction in paw edema in carrageenan-induced inflammation models .